2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)-

Specification

• CAS No.: 107680-09-1
• Molecular Formula: C15H20ClN3O2
• Molecular Weight: 309.79 g/mol
• IUPAC Name: (2S,3R)-2-(4-chlorophenyl)-4-methyl-3-(1,2,4-triazol-1-ylmethyl)pentane-2,3-diol
• Standard InChI: InChI=1S/C15H20ClN3O2/c1-11(2)15(21,8-19-10-17-9-18-19)14(3,20)12-4-6-13(16)7-5-12/h4-7,9-11,20-21H,8H2,1-3H3/t14-,15-/m0/s1
• Standard InChI Key: BPGRKWCPHNQLPC-GJZGRUSLSA-N
• Isomeric SMILES: CC(C)[C@@](CN1C=NC=N1)([C@](C)(C2=CC=C(C=C2)Cl)O)O
• Canonical SMILES: CC(C)C(CN1C=NC=N1)(C(C)(C2=CC=C(C=C2)Cl)O)O

Introduction

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- is a synthetic organic compound with a complex structure that includes a pentanediol backbone, a chlorophenyl group, and a triazole ring. Its molecular formula is C15H20ClN3O2, and it has a molecular weight of approximately 309.79 g/mol. This compound is notable for its potential applications in medicinal chemistry, particularly as an antifungal agent due to the presence of the triazole moiety, which is known for inhibiting fungal enzymes.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several key steps found in organic synthesis. Optimizing reaction conditions such as temperature, solvent choice, and reaction time is essential for maximizing yield and purity. Common solvents used include dimethyl sulfoxide or acetonitrile.

Biological Activity and Applications

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- has demonstrated significant biological activity, particularly as an antifungal agent. The triazole ring inhibits lanosterol demethylase, disrupting fungal growth and viability. Its interaction with human enzymes involved in drug metabolism could affect its pharmacokinetics and toxicity profiles.

Comparison with Similar Compounds

Compound Name	Structure Type	Key Features
Fluconazole	Triazole	Broad-spectrum antifungal activity
Itraconazole	Triazole	Used for systemic fungal infections
Ketoconazole	Triazole	Inhibits various fungal infections
Cyproconazole	Triazole	Effective against certain plant pathogens